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The oxindole nucleus is a privileged heterocyclic scaffold, forming the core of numerous natural
alkaloids and synthetic compounds with a vast spectrum of biological activities.[1][2] First
isolated from the plant Uncaria tomentosa, oxindole derivatives have captured the attention of
medicinal chemists for their potential as anti-cancer, anti-HIV, antibacterial, and kinase
inhibitory agents.[1] The inherent reactivity of the oxindole system, particularly at the C3
position and the nitrogen atom of the lactam, allows for extensive chemical modification,
making it a cornerstone in drug discovery programs.[3][4][5]

This guide focuses on a specific, functionalized derivative: 1-Methyl-2-oxoindoline-4-
carbaldehyde. This molecule is of significant interest as a synthetic intermediate. The
presence of three key functional groups—the N-methylated lactam, the electron-rich aromatic
ring, and a reactive aldehyde group at the 4-position—provides orthogonal chemical handles
for building molecular complexity. This allows for the systematic exploration of chemical space
in the development of novel therapeutic agents. This document serves as a technical resource
for researchers, providing a consolidated overview of its chemical properties, a plausible
synthetic pathway, predicted spectral data, reactivity profile, and potential applications.
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PART 1: Core Physicochemical and Spectroscopic
Profile

Precise characterization is the foundation of all chemical research. While comprehensive
experimental data for this specific molecule is not broadly published in peer-reviewed literature,
we can define its core properties and predict its spectral characteristics based on its structure
and data from analogous compounds.

Physicochemical Properties

The fundamental properties of 1-Methyl-2-oxoindoline-4-carbaldehyde are summarized

below.
Property Value Source
CAS Number 1053655-92-7 [6]17118]
Molecular Formula C10H9NO:2 [6]119]
Molecular Weight 175.18 g/mol [8]

1-Methyl-2-o0x0-2,3-dihydro-
IUPAC Name ] N/A
1H-indole-4-carbaldehyde

Predicted to be a solid (e.g.,
Appearance _ [10]
tan powder or colorless solid)

Predicted Spectroscopic Data

The following spectral data are predicted based on the analysis of the compound's functional
groups and comparison with published data for structurally similar molecules, such as N-
methylated oxindoles and aromatic aldehydes.[10][11]
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Technique Predicted Key Signals Rationale
The aldehyde proton is
~10.0-10.3 ppm (s, 1H): o )
characteristically deshielded.
Aldehyde proton (-CHO).~7.2- , _ _
) Aromatic protons will appear in
7.8 ppm (m, 3H): Aromatic ) ) i
the typical downfield region.
1H NMR protons.~3.6 ppm (s, 2H):
The C3 methylene protons are
Methylene protons (-CHz2) at ]
adjacent to a carbonyl group.
C3.~3.2-3.3 ppm (s, 3H): N- _ _
The N-methyl group signal is a
Methyl protons (-NCHs). ]
sharp singlet.
Carbonyl carbons are
~191-193 ppm: Aldehyde o )
significantly downfield. The
carbonyl carbon.~175-177 ) )
aldehyde carbonyl is typically
ppm: Lactam carbonyl carbon )
) more deshielded than the
13C NMR (C2).~120-150 ppm: Aromatic

carbons.~35-37 ppm:
Methylene carbon (C3).~26-28
ppm: N-Methyl carbon.

amide carbonyl. The remaining
signals are in expected regions
for the respective functional

groups.[10]

IR Spectroscopy

~1710-1730 cm~1: Strong peak
from the aldehyde C=0
stretch.~1680-1700 cm~1:
Strong peak from the lactam
C=0 stretch.~2820 cm™ &
~2720 cm~1: Two weak bands
characteristic of the aldehyde
C-H stretch (Fermi
doublet).~1600 cm~1; C=C

aromatic stretch.

The two distinct carbonyl
groups are expected to show
separate, strong absorption
bands. The aldehyde C-H
stretch is a key diagnostic
feature.[12][13]

Mass Spectrometry

[M]+e at m/z = 175.06

The molecular ion peak
corresponding to the exact
mass of the C10HsNO:2

formula.

PART 2: Synthesis and Methodologies
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The synthesis of substituted oxindoles is a well-established field in organic chemistry.[14] A
logical and efficient pathway to 1-Methyl-2-oxoindoline-4-carbaldehyde can be designed
based on established methodologies for N-alkylation and formylation of the indole nucleus.

Proposed Synthetic Workflow

A plausible two-step synthetic route starting from commercially available methyl 2-oxoindoline-
4-carboxylate is outlined below. This strategy involves the protection of the lactam nitrogen via
methylation, followed by a reduction and subsequent oxidation to yield the target aldehyde.
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Step 1: N-Methylation

G/Iethyl 2-oxoindoline-4-carboxylate

Reagents:
- Methyl lodide (CHsl)
- Potassium Carbonate (K2CO3)
- DMF (Solvent)

Alkylation at N1

v
G/Iethyl 1-methyl-2-oxoindoline-4-carboxylate

\2_/

Step 2: Reduction to Alcohol

Reagents:
- Lithium Aluminium Hydride (LiAlIH4)
- THF (Solvent)
-0°Ctort

Ester Reduction
Y

G4-(Hydroxymethyl)-l-methylindolin-2-0neD

Step 3: Oxidation to Aldehyde

Reagents:
- Pyridinium Chlorochromate (PCC)
- Dichloromethane (DCM)

Mild Oxidation

1-Methyl-2-oxoindoline-4-carbaldehyde

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 1-Methyl-2-oxoindoline-4-carbaldehyde.
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Detailed Experimental Protocol (Hypothetical)

This protocol is a representative example based on standard organic chemistry
transformations.[15][16] Researchers should perform their own optimizations.

Step 1: Synthesis of Methyl 1-methyl-2-oxoindoline-4-carboxylate

To a solution of methyl 2-oxoindoline-4-carboxylate (1.0 eq) in anhydrous N,N-
Dimethylformamide (DMF), add potassium carbonate (K2COs, 2.0 eq).

Stir the suspension at room temperature for 20 minutes.
Add methyl iodide (CHsl, 1.2 eq) dropwise to the mixture.

Allow the reaction to stir at room temperature for 12-16 hours, monitoring by Thin Layer
Chromatography (TLC).

Upon completion, pour the reaction mixture into ice water and extract with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the N-methylated
ester.

Causality: The use of a polar aprotic solvent like DMF facilitates the SN2 reaction. K2COs is a
mild base sufficient to deprotonate the acidic N-H of the lactam, creating a nucleophile that
readily attacks the methyl iodide.[15]

Step 2: Synthesis of (4-(Hydroxymethyl)-1-methylindolin-2-one)

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen), suspend
Lithium Aluminium Hydride (LiAIH4, 1.5 eq) in anhydrous Tetrahydrofuran (THF).

e Cool the suspension to 0°C using an ice bath.

e Slowly add a solution of methyl 1-methyl-2-oxoindoline-4-carboxylate (1.0 eq) in anhydrous
THF to the LiAlH4 suspension.

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0043-1775460?issue=10.1055/s-015-61587
https://www.researchgate.net/profile/Balint-Szokol/publication/239112036_A_Facile_Synthesis_of_4-_6-_and_7-Formyl-1H-indole-2-carboxylates_The_CH2SO3H_Functionality_as_a_Masked_Formyl_Group/links/5d88a490a6fdcc8fd6127cac/A-Facile-Synthesis-of-4-6-and-7-Formyl-1H-indole-2-carboxylates-The-CH2SO3H-Functionality-as-a-Masked-Formyl-Group.pdf?origin=scientificContributions
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0043-1775460?issue=10.1055/s-015-61587
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 After the addition is complete, remove the ice bath and stir the reaction at room temperature
for 2-4 hours, monitoring by TLC.

e Upon completion, carefully quench the reaction by sequential, dropwise addition of water,
followed by 15% NaOH solution, and then more water.

e Filter the resulting aluminum salts through a pad of Celite and wash thoroughly with ethyl
acetate.

o Concentrate the filtrate under reduced pressure to obtain the crude alcohol, which can be
used in the next step without further purification.

Causality: LiAlH4 is a powerful reducing agent capable of reducing the ester to a primary
alcohol. The lactam carbonyl is generally less reactive and remains intact under these
conditions. The Fieser workup (sequential water, base, water) is a standard and safe method
for quenching LiAlH4 reactions.

Step 3: Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

o Dissolve the crude (4-(hydroxymethyl)-1-methylindolin-2-one) (1.0 eq) in anhydrous
dichloromethane (DCM).

e Add Pyridinium Chlorochromate (PCC, 1.5 eq) in one portion.

 Stir the mixture at room temperature for 2-3 hours. The reaction progress can be monitored
by TLC.

e Upon completion, dilute the reaction mixture with DCM and filter through a short plug of silica
gel to remove the chromium salts.

» Concentrate the filtrate under reduced pressure.

 Purify the resulting crude product by flash column chromatography on silica gel to afford the
final product, 1-Methyl-2-oxoindoline-4-carbaldehyde.

Causality: PCC is a mild oxidizing agent that reliably converts primary alcohols to aldehydes
without over-oxidation to carboxylic acids, which is a critical requirement for this synthesis.[16]
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PART 3: Reactivity and Synthetic Potential

The synthetic utility of 1-Methyl-2-oxoindoline-4-carbaldehyde stems from the distinct
reactivity of its functional groups.

Caption: Key reaction pathways involving the aldehyde group.
o Reactions at the Aldehyde Group: This is the most reactive site for transformations.

o Condensation Reactions: It can readily undergo Knoevenagel, Aldol, and similar
condensation reactions with active methylene compounds or ketones to form a,[3-
unsaturated systems.[3][4]

o Reductive Amination: It is an excellent substrate for reductive amination with primary or
secondary amines to introduce diverse amine-containing side chains.

o Wittig Reaction: The Wittig reaction can be used to convert the aldehyde into an alkene,
providing a scaffold for further functionalization.

o Oxidation/Reduction: The aldehyde can be easily oxidized to the corresponding carboxylic
acid or reduced to the primary alcohol, offering further avenues for derivatization.

» Reactions at the C3 Methylene Position: The protons on the C3 carbon are acidic and can be
deprotonated with a strong base. This allows for alkylation or acylation at this position, a
common strategy in the synthesis of spiro-oxindoles and other complex derivatives.[17][18]

o Electrophilic Aromatic Substitution: The aromatic ring is activated by the N-methyl group and
the fused lactam. It can undergo electrophilic substitution reactions, such as nitration or
halogenation, primarily at the 5- and 7-positions.

PART 4: Applications in Drug Discovery and
Research

While specific biological activities for 1-Methyl-2-oxoindoline-4-carbaldehyde are not
extensively documented, its value lies in its role as a versatile building block for creating
libraries of more complex molecules for biological screening. The broader oxindole class has
shown significant promise in several therapeutic areas.[1][2]
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» Kinase Inhibitors: Many successful kinase inhibitors, such as Sunitinib, feature an oxindole
core.[1][2] The aldehyde group of this compound can be used to build side chains that target
the ATP-binding pocket of various kinases.

o Anticancer Agents: Spiro-oxindoles, which can be synthesized from oxindole precursors, are
a prominent class of p53-MDMZ2 inhibitors, representing a key strategy in cancer therapy.[17]

e Antimicrobial and Antiviral Research: The oxindole scaffold is present in compounds with
demonstrated antibacterial, antifungal, and anti-HIV activities.[1][5][19] This intermediate
provides a platform for synthesizing novel analogs to combat infectious diseases.

PART 5: Safety and Handling

As a fine chemical, 1-Methyl-2-oxoindoline-4-carbaldehyde should be handled with
appropriate care in a laboratory setting.

o Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves (e.g., nitrile) when handling the compound.[20][21]

e Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust.[20][22] Avoid contact with skin and eyes. Minimize dust generation.

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.
[20][23]

e Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.
[20][24]

o First Aid:

o

Eyes: In case of contact, immediately flush with plenty of water for at least 15 minutes and
seek medical attention.[21]

o

Skin: In case of contact, wash off immediately with soap and plenty of water.[21]

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.[20]

o
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o Ingestion: Do NOT induce vomiting. Seek immediate medical assistance.[20]
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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